Cas no 2138266-95-0 (methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate)

• Product Name: methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate
• CAS No: 2138266-95-0
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5941735
• PubChem ID: 165482025
• Update Time: 2025-06-09

methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate
• 2138266-95-0
• methyl 3-[3-(3-oxomorpholin-4-yl)phenyl]propanoate
• EN300-1086280

• Inchi： 1S/C14H17NO4/c1-18-14(17)6-5-11-3-2-4-12(9-11)15-7-8-19-10-13(15)16/h2-4,9H,5-8,10H2,1H3
• InChI Key： LYFVQLJJFSTVCS-UHFFFAOYSA-N
• SMILES： O1CC(N(C2=CC=CC(CCC(=O)OC)=C2)CC1)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate

Professional Introduction to Methyl 3-3-(3-Oxomorpholin-4-yl)phenylpropanoate (CAS No. 2138266-95-0)

Methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate, a compound with the chemical identifier CAS No. 2138266-95-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure, characterized by a phenyl ring substituted with a morpholine moiety, suggests a high degree of complexity and functionality that may contribute to its biological activity.

The pharmacological relevance of this compound is underscored by its incorporation into various research studies aimed at identifying novel pharmacophores for treating a range of medical conditions. The presence of the 3-oxomorpholin-4-yl group in its structure is particularly noteworthy, as it is known to enhance binding affinity and selectivity in drug design. This feature has been extensively explored in recent years, leading to the development of several promising candidates for clinical trials.

In recent years, there has been a surge in interest regarding morpholine derivatives due to their versatile biological activities. These derivatives have been shown to exhibit properties such as anti-inflammatory, analgesic, and neuroprotective effects. The specific configuration of Methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate makes it a valuable candidate for further investigation in these areas. Researchers have been particularly intrigued by its potential to interact with specific enzymatic targets, which could lead to the development of new therapeutic agents.

The synthesis of Methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the formation of the morpholine ring, followed by its coupling with a phenylpropanoate moiety. This synthetic route has been optimized to ensure high yield and purity, making it suitable for both laboratory-scale studies and large-scale production.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The growing prevalence of chronic diseases has necessitated the discovery of new drugs that can effectively manage these conditions without significant side effects. Methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate has shown promise in preclinical studies, where it demonstrated efficacy in models of pain and inflammation. These findings have prompted researchers to explore its potential as a lead compound for further development.

The structural diversity inherent in Methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate also makes it an attractive scaffold for structure-based drug design. By modifying various functional groups within its molecule, scientists can fine-tune its pharmacological properties to achieve desired outcomes. This flexibility has been exploited in several computational studies aimed at predicting the binding interactions between this compound and biological targets.

In conclusion, Methyl 3-3-(3-oxomorpholin-4-yl)phenylpropanoate (CAS No. 2138266-95-0) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research and development. As our understanding of drug mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.